Potassium Nitrite

• CAS No.: 7758-09-0
• Product Name: Potassium Nitrite
• Molecular Formula: KNO2
• Molecular Weight: 85.104 g/mol
• IUPAC Name: potassium;nitrite
• Standard InChI: InChI=1S/K.HNO2/c;2-1-3/h;(H,2,3)/q+1;/p-1
• Standard InChIKey: BXNHTSHTPBPRFX-UHFFFAOYSA-M
• Isomeric SMILES: N(=O)[O-].[K+]
• SMILES: N(=O)[O-].[K+]
• Canonical SMILES: N(=O)[O-].[K+]
• Boiling Point: 537 °C (explodes)
• Colorform: White or slightly yellow granules or rods; White crystals
• Density: 1.915; 1.9 g/cm³
• Melting Point: 441 °C with decomp starting at 350 °C; 441 °C
• Physical Description: Potassium nitrite appears as a yellowish white crystalline solid. Noncombustible but accelerates the burning of all combustible material. If large quantities are involved in fire or if the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat. Toxic oxides of nitrogen are produced in fires. Used to make other chemicals and in chemical analysis.; DryPowder; White or slightly yellow, deliquescent granules; WHITE-TO-YELLOW DELIQUESCENT SOLID IN VARIOUS FORMS.
• Description: Potassium nitrite appears as a yellowish white crystalline solid. Noncombustible but accelerates the burning of all combustible material. If large quantities are involved in fire or if the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat. Toxic oxides of nitrogen are produced in fires. Used to make other chemicals and in chemical analysis.
• Solubility: 281 G/100 CC OF WATER @ 0 °C; 413 G/100 CC OF WATER @ 100 °C; 312 g/100g of water at 25 °C; SOL IN HOT ALCOHOL; VERY SOL IN LIQUID AMMONIA; 306 parts by wt per 100 parts by wt of water at 20 °C; Insol in alcohol; Sol in 0.35 parts water, slightly sol in alcohol; Solubility in water, g/100ml at 0 °C: 281 (very good)
• Synonyms: Nitrous Acid Potassium Salt; E 249; Klear
• PubChem Compound: 516910
• Last Modified: Nov 11 2021